Cas no 28467-92-7 (Butanal,2-(phenylmethylene)-)

Butanal,2-(phenylmethylene)- structure
Butanal,2-(phenylmethylene)- structure
Product Name:Butanal,2-(phenylmethylene)-
CAS No:28467-92-7
MF:C11H12O
MW:160.212383270264
CID:263578
PubChem ID:97782
Update Time:2025-04-19

Butanal,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Butanal,2-(phenylmethylene)-
    • Cinnamaldehyde, .α.-ethyl-
    • Α-ETHYLCINNAMALDEHYDE
    • 2-(Phenylmethylene)butanal
    • 2-Aethyl-3-phenyl-acrolein
    • 2-ethyl-3-phenyl-2-propenal
    • 2-Ethyl-3-phenyl-2-propenal-(1)
    • 2-Ethyl-3-phenylacrylaldehyde
    • 2-Ethyl-3-phenylpropenal
    • Ai3-14400
    • benzylidene-2 butanal
    • Einecs 249-037-6
    • Nsc 38977
    • 28467-92-7
    • Butanal, 2-(phenylmethylene)-
    • SCHEMBL629156
    • 2-benzylidenebutanal
    • BOCRJYUZWIOMOJ-UHFFFAOYSA-N
    • 2-Benzylidene-butyraldehyde
    • AKOS017269529
    • Inchi: 1S/C11H12O/c1-2-10(9-12)8-11-6-4-3-5-7-11/h3-9H,2H2,1H3
    • InChI Key: BOCRJYUZWIOMOJ-UHFFFAOYSA-N
    • SMILES: O=CC(=CC1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.0201
  • Melting Point: 18°C
  • Boiling Point: 243°C (estimate)
  • Flash Point: 101°C
  • Refractive Index: 1.5780
  • PSA: 17.07
  • LogP: 2.67890

Butanal,2-(phenylmethylene)- Related Literature

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